![molecular formula C14H16N6O2S B4621735 N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide](/img/structure/B4621735.png)
N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide
Overview
Description
N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide, commonly known as DAPTA, is a small molecule drug that has been studied for its potential use in treating viral infections, particularly HIV. DAPTA is a member of the class of compounds known as CCR5 antagonists, which work by blocking the CCR5 receptor on the surface of immune cells, preventing the virus from entering and infecting the cell.
Scientific Research Applications
Antimicrobial Activity
- A study presented the synthesis of thienopyrimidine linked rhodanine derivatives, including N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide. These compounds demonstrated significant antimicrobial activity, showing effectiveness against various bacterial strains like E. coli and B. subtilis (Kerru et al., 2019).
Crystal Structure Analysis
- Another study focused on the crystal structure of similar compounds, providing insights into their molecular conformations and potential for further chemical manipulation (Subasri et al., 2016).
Anticancer Potential
- Research has been conducted on derivatives of the compound for potential anticancer applications. These studies involve the synthesis and evaluation of various analogs, examining their effectiveness against different cancer cell lines (Liu et al., 2011).
Anticonvulsant Properties
- A study explored the anticonvulsant potential of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, a related compound. This research provides insights into the therapeutic applications of such compounds in neurology (Severina et al., 2020).
Antioxidant Activity
- The synthesis and evaluation of N-(4-substituted phenyl)-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide derivatives for their antioxidant activity have been studied. This research has implications for their use in combating oxidative stress-related diseases (Dhakhda et al., 2021).
Drug Metabolism and Pharmacokinetics
- Studies on related compounds have also provided insights into drug metabolism and pharmacokinetics, which are crucial for understanding the safety and efficacy profiles of these compounds in medical applications (Dong et al., 2016).
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(4,6-diaminopyrimidin-2-yl)sulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N6O2S/c1-8(21)17-9-2-4-10(5-3-9)18-13(22)7-23-14-19-11(15)6-12(16)20-14/h2-6H,7H2,1H3,(H,17,21)(H,18,22)(H4,15,16,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOYHZBNQHGZPNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N6O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.